![molecular formula C10H16O2 B6252899 2-{bicyclo[3.2.1]octan-3-yl}acetic acid CAS No. 1379204-37-1](/img/no-structure.png)
2-{bicyclo[3.2.1]octan-3-yl}acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-{bicyclo[3.2.1]octan-3-yl}acetic acid” is a nitrogen-containing heterocycle . It is a key synthetic intermediate in several total syntheses . Its unique structure can make it a challenging scaffold to acquire . The compound is a yellow solid .
Synthesis Analysis
The 2-azabicyclo[3.2.1]octane system has been applied as a key synthetic intermediate in several total syntheses . The synthetic approach is based on the combination of an intramolecular Diels-Alder reaction of a 5-vinyl-1,3-cyclohexadiene and a cyclopropane ring opening .Molecular Structure Analysis
The 2-azabicyclo[3.2.1]octane system consists of a six-membered nitrogen heterocycle fused to a cyclopentane ring . The IUPAC name for a related compound is 2,2,2-trifluoroacetic acid compound with 2-((1R,5S)-8-azabicyclo[3.2.1]octan-3-yl)acetic acid (1:1) .Chemical Reactions Analysis
Bicyclo[3.2.1]octan-3-ylamines have been deaminated in acetic acid by nitrous acid . The exo-isomers give mainly unrearranged substitution, some elimination, and very little rearrangement .Physical And Chemical Properties Analysis
The compound is a yellow solid . The molecular weight of a related compound, 2-(8-Aza-bicyclo[3.2.1]octan-3-yl)-acetic acid 2,2,2-trifluoroacetate, is 283.25 .Mechanism of Action
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-{bicyclo[3.2.1]octan-3-yl}acetic acid involves the conversion of a bicyclic compound to a carboxylic acid through a series of reactions.", "Starting Materials": [ "Bicyclo[3.2.1]oct-3-ene", "Bromine", "Sodium hydroxide", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Acetic anhydride", "Glacial acetic acid", "Hydrochloric acid", "Sodium hydroxide solution", "Ethyl acetate", "Water" ], "Reaction": [ "Bicyclo[3.2.1]oct-3-ene is reacted with bromine to form 2-bromo-bicyclo[3.2.1]octane.", "2-bromo-bicyclo[3.2.1]octane is treated with sodium hydroxide to form 2-hydroxy-bicyclo[3.2.1]octane.", "2-hydroxy-bicyclo[3.2.1]octane is reacted with acetic anhydride to form 2-acetoxy-bicyclo[3.2.1]octane.", "2-acetoxy-bicyclo[3.2.1]octane is hydrolyzed with glacial acetic acid and water to form 2-hydroxy-bicyclo[3.2.1]octan-3-one.", "2-hydroxy-bicyclo[3.2.1]octan-3-one is treated with hydrochloric acid to form 2-chloro-bicyclo[3.2.1]octan-3-one.", "2-chloro-bicyclo[3.2.1]octan-3-one is reacted with sodium hydroxide solution to form 2-hydroxy-bicyclo[3.2.1]octan-3-one.", "2-hydroxy-bicyclo[3.2.1]octan-3-one is oxidized with sodium bicarbonate and bromine to form 2-{bicyclo[3.2.1]octan-3-yl}acetic acid.", "The product is purified using ethyl acetate, sodium chloride, and sodium sulfate." ] } | |
CAS RN |
1379204-37-1 |
Molecular Formula |
C10H16O2 |
Molecular Weight |
168.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.